Cas no 1271284-79-7 (2-(4-bromophenyl)-2-ethylcyclopropan-1-amine)

• Product Name: 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine
• CAS No: 1271284-79-7
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5168278
• PubChem ID: 55133754
• Update Time: 2025-11-02

2-(4-bromophenyl)-2-ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine
• Cyclopropanamine, 2-(4-bromophenyl)-2-ethyl-

• Inchi： 1S/C11H14BrN/c1-2-11(7-10(11)13)8-3-5-9(12)6-4-8/h3-6,10H,2,7,13H2,1H3
• InChI Key： YQOFNSJFQSYKQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC)CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No 1271284-79-7 and Product Name 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine

The compound with the CAS number 1271284-79-7 and the product name 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a brominated phenyl ring and an ethyl-substituted cyclopropane moiety contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cyclopropane rings. These cyclic structures are known for their high reactivity and ability to interact with biological targets in novel ways. The 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine molecule exemplifies this trend, as it combines the stability of the cyclopropane ring with the electronic effects of the bromophenyl group. This combination has been found to enhance binding affinity and selectivity in various pharmacological assays.

One of the most compelling aspects of this compound is its structural versatility. The bromine atom on the phenyl ring provides a handle for further functionalization through cross-coupling reactions, allowing chemists to tailor its properties for specific therapeutic applications. Additionally, the ethyl group on the cyclopropane ring introduces steric bulk, which can be exploited to modulate binding interactions with biological targets. These features make 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine a valuable scaffold for designing novel drug candidates.

Recent studies have highlighted the importance of cyclopropane-containing molecules in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine molecule has been investigated for its potential role in modulating pathways associated with these diseases. Preliminary in vitro studies suggest that it exhibits inhibitory activity against certain target enzymes, warranting further investigation into its pharmacological profile.

The synthesis of 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropane ring followed by bromination and subsequent functionalization with the ethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more effective derivatives. These computational studies have also helped predict potential side effects and interactions with biological targets, which is crucial for drug development.

The pharmacokinetic properties of 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine are another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Initial pharmacokinetic studies have indicated that it exhibits favorable properties such as good solubility and moderate bioavailability, making it a promising candidate for further development.

In conclusion, 1271284-79-7 and 2-(4-bromophenyl)-2-ethylcyclopropan-1-amine represent a significant advancement in pharmaceutical chemistry. Their unique structural features and promising pharmacological properties make them valuable tools for drug discovery and development. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.